Cas no 180903-13-3 (1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-)

1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)- structure
180903-13-3 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-
CAS No:180903-13-3
MF:C14H15ClN4
MW:274.748701334
CID:1377707
Update Time:2024-08-16

1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-
    • 1H-Pyrazole-4-carbonitrile, 5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-
    • Inchi: 1S/C14H15ClN4/c1-14(2,3)19-13(17)11(8-16)12(18-19)9-5-4-6-10(15)7-9/h4-7H,17H2,1-3H3
    • InChI Key: RJLOXZOMRWGZLK-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)C(N)=C(C#N)C(C2=CC=CC(Cl)=C2)=N1

Computed Properties

  • Exact Mass: 274.09875

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 479.9±45.0 °C(Predicted)
  • PSA: 67.63
  • pka: -0.36±0.10(Predicted)
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